Cas no 786728-65-2 (1,3-Diethyl 5-(6-chloropyridine-3-carbonyloxy)benzene-1,3-dicarboxylate)

• Product Name: 1,3-Diethyl 5-(6-chloropyridine-3-carbonyloxy)benzene-1,3-dicarboxylate
• CAS No: 786728-65-2
• MF: C₁₈H₁₆ClNO₆
• MW: 377.775744438171
• CID: 6325197
• PubChem ID: 2492582
• Update Time: 2025-05-21

1,3-Diethyl 5-(6-chloropyridine-3-carbonyloxy)benzene-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-18071683
• 1,3-diethyl 5-(6-chloropyridine-3-carbonyloxy)benzene-1,3-dicarboxylate
• Z29569735
• AKOS034093355
• HMS1717E19
• 786728-65-2
• 1,3-Diethyl 5-(6-chloropyridine-3-carbonyloxy)benzene-1,3-dicarboxylate

• Inchi： 1S/C18H16ClNO6/c1-3-24-16(21)12-7-13(17(22)25-4-2)9-14(8-12)26-18(23)11-5-6-15(19)20-10-11/h5-10H,3-4H2,1-2H3
• InChI Key： HKJHQPPGAIPJRX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(=O)OC1C=C(C(=O)OCC)C=C(C(=O)OCC)C=1

Computed Properties

• Exact Mass: 377.0666149g/mol
• Monoisotopic Mass: 377.0666149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 1,3-Diethyl 5-(6-chloropyridine-3-carbonyloxy)benzene-1,3-dicarboxylate

Professional Introduction to 1,3-Diethyl 5-(6-chloropyridine-3-carbonyloxy)benzene-1,3-dicarboxylate (CAS No. 786728-65-2) and Its Applications in Modern Chemical Biology

1,3-Diethyl 5-(6-chloropyridine-3-carbonyloxy)benzene-1,3-dicarboxylate, identified by the CAS number 786728-65-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising potential in pharmaceutical research, particularly in the development of novel therapeutic agents. Its molecular structure, characterized by a benzene core substituted with diethyl groups and functionalized with a pyridine-derived moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structural motif of 1,3-diethyl 5-(6-chloropyridine-3-carbonyloxy)benzene-1,3-dicarboxylate incorporates several key pharmacophoric elements that are highly relevant to contemporary drug discovery efforts. The presence of chloropyridine and ester functionalities provides a rich platform for interactions with biological targets, including enzymes and receptors. Such structural features are often exploited in the design of molecules that modulate critical cellular pathways, making this compound a valuable candidate for further investigation.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors that target protein-protein interactions (PPIs), which play pivotal roles in numerous disease processes. The benzene ring in 1,3-diethyl 5-(6-chloropyridine-3-carbonyloxy)benzene-1,3-dicarboxylate serves as an ideal scaffold for designing PPI modulators due to its ability to engage in hydrophobic and π-stacking interactions with protein surfaces. Additionally, the ester linkage at the pyridine position offers flexibility for derivatization, enabling researchers to fine-tune physicochemical properties such as solubility and bioavailability.

One of the most compelling aspects of this compound is its potential application in the discovery of kinase inhibitors. Kinases are a large family of enzymes that regulate fundamental cellular processes, and dysregulation of their activity is implicated in various diseases, including cancer. The chloropyridine moiety in 1,3-diethyl 5-(6-chloropyridine-3-carbonyloxy)benzene-1,3-dicarboxylate is particularly noteworthy, as it has been shown to enhance binding affinity to kinase active sites through electrostatic and hydrophobic interactions. This feature has been leveraged in several high-throughput screening campaigns aimed at identifying novel kinase inhibitors.

Recent advancements in computational chemistry have further enhanced the utility of 1,3-diethyl 5-(6-chloropyridine-3-carbonyloxy)benzene-1,3-dicarboxylate as a starting point for drug design. Molecular docking studies have revealed that this compound can effectively bind to ATP-binding pockets of kinases, suggesting its potential as a lead compound for further optimization. These computational insights have guided experimental efforts toward the synthesis of analogs with improved potency and selectivity.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. The pyridine derivative present in 1,3-diethyl 5-(6-chloropyridine-3-carbonyloxy)benzene-1,3-dicarboxylate exemplifies this trend, as pyridines are among the most frequently occurring heterocycles in approved drugs due to their favorable metabolic stability and binding properties. The incorporation of such motifs into drug candidates often enhances their pharmacokinetic profiles and reduces off-target effects.

Moreover, the diethyl substituents on the benzene ring contribute to the lipophilicity of 1,3-diethyl 5-(6-chloropyridine-3-carbonyloxy)benzene-1,3-dicarboxylate, which is a critical parameter for oral bioavailability. Optimizing lipophilicity while maintaining solubility remains one of the key challenges in medicinal chemistry, and compounds like this serve as valuable tools for addressing this challenge.

In conclusion,1,3-Diethyl 5-(6-chloropyridine-3-carbonyloxy)benzene-1,3-dicarboxylate (CAS No. 786728-65-2) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features make it an attractive scaffold for designing molecules that interact with biological targets such as kinases and PPIs. As research continues to uncover new therapeutic opportunities，this compound is likely to play an increasingly important role in the development of next-generation pharmaceutical agents.